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Compound of Interest

Compound Name: 3-Methoxybenzyl chloride

Cat. No.: B048006 Get Quote

Safe Handling of 3-Methoxybenzyl Chloride: A
Procedural Guide
This guide provides essential safety and logistical information for handling 3-Methoxybenzyl
chloride (CAS No. 824-98-6) in a laboratory setting. It is intended for researchers, scientists,

and professionals in drug development to ensure safe operational and disposal procedures.

Adherence to these guidelines is critical due to the hazardous nature of this chemical.

Hazard Summary: 3-Methoxybenzyl chloride is a corrosive liquid that causes severe skin

burns and eye damage.[1][2][3][4] It is also classified as a lachrymator, a substance that

irritates the eyes and causes tearing.[1][3] The compound is moisture-sensitive and may cause

respiratory irritation.[1][5] Accidental exposure requires immediate and specific first-aid

measures.

Chemical and Physical Properties
A summary of key quantitative data for 3-Methoxybenzyl chloride is presented below for easy

reference.
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Property Value

CAS Number 824-98-6

Molecular Formula C₈H₉ClO[1][6]

Molecular Weight 156.61 g/mol [1][4][6]

Appearance Clear, colorless to light yellow liquid[1][6][7]

Density 1.078 g/mL at 25 °C[6][8][9]

Boiling Point 124 °C @ 13 mmHg[6][8][9]

Flash Point 101 °C (213.8 °F) - closed cup[8]

Storage Temperature 2-8°C (Refrigerated)[8][9]

Operational and Safety Protocols
The following step-by-step procedures are designed to minimize risk during the handling,

storage, and disposal of 3-Methoxybenzyl chloride.

Engineering Controls and Preparation
Ventilation: Always handle 3-Methoxybenzyl chloride in a well-ventilated area, preferably

within a certified chemical fume hood.[5][10]

Safety Equipment: Ensure that eyewash stations and safety showers are unobstructed and

readily accessible near the workstation.[11]

Material Preparation: Before starting work, gather all necessary equipment, including

appropriate containers, spill cleanup materials, and waste containers.

Required Personal Protective Equipment (PPE)
Proper PPE is mandatory to prevent contact and exposure.

Eye and Face Protection: Wear tightly fitting safety goggles with side-shields (conforming to

European Standard EN166 or OSHA 29 CFR 1910.133).[3][5][11] A full-face shield is also

recommended.[8]
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Skin Protection:

Gloves: Wear chemical-impermeable gloves (e.g., nitrile or neoprene). Inspect gloves for

any tears or holes before use.[5]

Clothing: Wear a flame-resistant lab coat, long-sleeved clothing, and closed-toe shoes to

prevent any skin contact.[3]

Respiratory Protection: For standard laboratory use under a fume hood, respiratory

protection may not be required. However, if exposure limits are exceeded or irritation is

experienced, use a NIOSH/MSHA or European Standard EN 149 approved respirator with

an appropriate filter (e.g., type ABEK, EN14387).[3][8][12]

Step-by-Step Handling Procedure
Don PPE: Before handling the chemical, put on all required PPE as specified above.

Transfer: When transferring the liquid, use a chemical fume hood. Avoid breathing any mists

or vapors.[1][11]

Dispensing: Use appropriate tools like a pipette or syringe for accurate and safe dispensing.

Prevent splashing.

Reaction Setup: If using in a reaction, ensure the apparatus is secure and properly

assembled to prevent leaks.

Post-Handling: After handling, wash your hands thoroughly with soap and water.[10][11] Do

not eat, drink, or smoke in the work area.

Storage and Transport
Storage Conditions: Store the container tightly closed in a dry, cool, and well-ventilated place

designated as a "corrosives area".[1][5][11] The chemical should be kept refrigerated at 2-

8°C.[8][9]

Incompatible Materials: Keep away from incompatible materials such as bases, alcohols,

amines, metals, and strong oxidizing agents.[1][11]
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Transport: When moving the chemical, ensure the container is sealed and secured on a

stable cart.

Emergency and Disposal Plans
Immediate action is crucial in the event of an emergency.

Spill Response Protocol
Evacuate: Evacuate non-essential personnel from the immediate spill area.

Ventilate: Ensure the area is well-ventilated.

Contain: Wearing full PPE, contain the spill using an inert absorbent material such as sand,

silica gel, or vermiculite.[1][3][11] Do not use combustible materials like sawdust.

Collect: Carefully scoop the absorbed material into a suitable, labeled, and closed container

for chemical waste.[1][3][11]

Decontaminate: Clean the spill area thoroughly with an appropriate decontaminating agent

and wipe down all surfaces.

Dispose: Dispose of the waste container according to institutional and local regulations.

First-Aid Measures
Eye Contact: Immediately flush the eyes with plenty of water for at least 15 minutes, holding

the eyelids open.[1][2][3][11] Remove contact lenses if it is safe to do so.[2][13] Seek

immediate medical attention from an ophthalmologist.[2]

Skin Contact: Immediately remove all contaminated clothing and shoes.[1][2][11] Wash the

affected skin area with soap and plenty of water for at least 15 minutes.[1][5][11] Seek

immediate medical attention.[2]

Inhalation: Move the person to fresh air and keep them at rest in a position comfortable for

breathing.[1][5][11] If breathing is difficult or has stopped, provide artificial respiration.[5][10]

[13] Seek immediate medical attention.[2][11]
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Ingestion: Do NOT induce vomiting.[1][2][11] Rinse the mouth with water.[2][5] Never give

anything by mouth to an unconscious person.[1][11] Seek immediate medical attention.[2]

[11]

Disposal Plan
Chemical Waste: Dispose of unused 3-Methoxybenzyl chloride and any contaminated

materials (e.g., absorbent pads, gloves) as hazardous chemical waste.[11]

Containers: Empty containers should be triple-rinsed with a suitable solvent and disposed of

according to institutional guidelines.

Regulations: All disposal must be conducted through an approved waste disposal plant in

accordance with local, state, and federal regulations.[7][11]

Procedural Workflow Diagram
The following diagram illustrates the logical workflow for handling 3-Methoxybenzyl chloride,

from preparation to emergency response.
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1. Preparation
- Verify fume hood

- Check safety showers/eyewash
- Gather materials

2. Don PPE
- Safety Goggles/Faceshield

- Lab Coat
- Chemical-resistant Gloves

3. Chemical Handling
(Inside Fume Hood)

- Weighing & Transfer
- Reaction Setup

4. Storage
- Tightly sealed

- Refrigerated (2-8°C)
- Corrosives Area

Store unused chemical

5. End of Procedure
- Decontaminate workspace

- Doff PPE
- Wash hands

EMERGENCY EVENT

6. Waste Disposal
- Collect in labeled container
- Follow institutional protocol

Spill Occurs

 

Personal Exposure

 

Spill Response
- Evacuate & Ventilate

- Contain with inert material
- Collect for disposal

First Aid
- Remove to safety

- Flush affected area (15+ min)
- Seek immediate medical attention
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. assets.thermofisher.com [assets.thermofisher.com]

2. chemicalbook.com [chemicalbook.com]

3. fishersci.no [fishersci.no]

4. 3-Methoxybenzyl chloride | C8H9ClO | CID 69994 - PubChem [pubchem.ncbi.nlm.nih.gov]

5. echemi.com [echemi.com]

6. chemimpex.com [chemimpex.com]

7. 3-Methoxybenzyl Chloride | 824-98-6 | Tokyo Chemical Industry (India) Pvt. Ltd.
[tcichemicals.com]

8. 3-甲氧基氯苄 97% | Sigma-Aldrich [sigmaaldrich.com]

9. 3-Methoxybenzyl chloride | 824-98-6 [chemicalbook.com]

10. 3-Methoxybenzyl chloride(824-98-6)MSDS Melting Point Boiling Density Storage
Transport [m.chemicalbook.com]

11. fishersci.com [fishersci.com]

12. pim-resources.coleparmer.com [pim-resources.coleparmer.com]

13. static.cymitquimica.com [static.cymitquimica.com]

To cite this document: BenchChem. [Personal protective equipment for handling 3-
Methoxybenzyl chloride]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b048006#personal-protective-equipment-for-handling-
3-methoxybenzyl-chloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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